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Compound of Interest

Compound Name: AZD1940

Cat. No.: B1665937 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility, storage, and handling of

AZD1940, a potent cannabinoid CB1/CB2 receptor agonist. This document also includes

protocols for the preparation of AZD1940 solutions for both in vitro and in vivo studies, along

with a summary of its physicochemical properties and an overview of the signaling pathways it

modulates.

Physicochemical Properties of AZD1940
AZD1940, also known as ART-2713 or NEO-1940, is a peripherally selective cannabinoid

agonist that binds with high affinity to both CB1 and CB2 receptors.[1] It was initially developed

for the potential treatment of neuropathic pain.[1]

Property Value Reference

Molecular Formula C₂₀H₂₉F₂N₃O₂S [1]

Molar Mass 413.53 g/mol [1]

Binding Affinity (pKi)
Human CB1: 7.93, Human

CB2: 9.06
[2]

Agonist Activity

Full agonist at human, rat, and

mouse CB1 and CB2

receptors.

[2]
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Solubility of AZD1940 in DMSO
Dimethyl sulfoxide (DMSO) is a common solvent for preparing stock solutions of AZD1940 for

experimental use.

Solvent Concentration Notes Reference

100% DMSO ≥ 25.0 mg/mL

A stock solution of at

least 25.0 mg/mL can

be prepared. The

saturation point has

not been explicitly

reported.

[2]

10% DMSO in various

aqueous and oil-

based solutions

≥ 2.5 mg/mL

For in vivo

formulations, a 10%

DMSO solution is

often used as a

starting point, which is

then further diluted.

[2]

Protocols
Protocol 1: Preparation of a 25 mg/mL AZD1940 Stock
Solution in 100% DMSO
This protocol describes the preparation of a high-concentration stock solution of AZD1940 for

subsequent dilution for various assays.

Materials:

AZD1940 powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer
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Sonicator (optional)

Procedure:

Weigh the desired amount of AZD1940 powder in a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 25

mg/mL.

Vortex the solution vigorously until the powder is completely dissolved.

If precipitation or phase separation occurs, gentle heating and/or sonication can be used to

aid dissolution.[2]

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Storage:

Store the DMSO stock solution at -80°C for up to 6 months.[2]

For shorter-term storage, the solution can be kept at -20°C for up to 1 month.[2]

Protocol 2: Preparation of Working Solutions for In Vivo
Studies
This protocol provides two examples of how to prepare AZD1940 working solutions for oral

administration in animal models, starting from a 25 mg/mL DMSO stock solution.

Method A: Formulation with PEG300, Tween-80, and Saline

This formulation is suitable for achieving a clear solution for administration.

Materials:

25 mg/mL AZD1940 in DMSO (from Protocol 1)

PEG300
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Tween-80

Saline (0.9% NaCl in sterile water)

Procedure (for 1 mL of working solution):

To 400 µL of PEG300, add 100 µL of the 25 mg/mL AZD1940 DMSO stock solution.

Mix thoroughly until the solution is homogenous.

Add 50 µL of Tween-80 and mix again until evenly distributed.

Add 450 µL of saline to bring the final volume to 1 mL.

This will result in a working solution with a final AZD1940 concentration of 2.5 mg/mL in a

vehicle of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[2]

Method B: Formulation with Corn Oil

This formulation is an alternative for oral administration.

Materials:

25 mg/mL AZD1940 in DMSO (from Protocol 1)

Corn Oil

Procedure (for 1 mL of working solution):

To 900 µL of corn oil, add 100 µL of the 25 mg/mL AZD1940 DMSO stock solution.

Mix thoroughly to ensure a uniform suspension.

This will result in a working solution with a final AZD1940 concentration of 2.5 mg/mL in a

vehicle of 10% DMSO and 90% Corn Oil.[2]

Note: For in vivo experiments, it is recommended to prepare fresh working solutions on the day

of use.
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Protocol 3: General Guideline for In Vitro Cell-Based
Assays
This protocol provides a general workflow for utilizing AZD1940 in cell-based assays, such as

cAMP measurement or receptor binding assays. Specific cell types and assay conditions

should be optimized based on the experimental goals.

Workflow for In Vitro Assay Preparation
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Solution Preparation Cell-Based Assay

Prepare 25 mg/mL AZD1940
stock in 100% DMSO

Perform serial dilutions in
appropriate assay buffer or media

Final DMSO concentration in assay
should be kept low (e.g., <0.1%)

Plate cells at desired density

Treat cells with diluted AZD1940

Incubate for a defined period

Perform assay readout
(e.g., cAMP levels, reporter gene)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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